BENGHE Foundational & Exploratory

Check Availability & Pricing

Hexadecanoic-d5 Acid: Operational Safety &
Technical Application Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Hexadecanoic--d5 Acid
CAS No.: 1219802-61-5
Cat. No.: B1141562
Get Quote
. J

Executive Summary

Hexadecanoic-d5 acid (Palmitic acid-d5) is a stable isotope-labeled fatty acid primarily utilized
as an internal standard in quantitative lipidomics and metabolic flux analysis. Unlike generic
reagents, the handling of deuterated standards requires a dual-focus safety protocol: protecting
the operator from chemical irritation and protecting the compound from isotopic dilution or
contamination.

This guide translates standard Safety Data Sheet (SDS) parameters into actionable laboratory
workflows, ensuring both personnel safety and data integrity in high-sensitivity Mass
Spectrometry (MS) applications.

Part 1: Critical Chemical Identity & Physicochemical
Properties

Understanding the isotopic nature of this compound is the first step in safe handling. The
deuterium labeling (C-D bonds) increases the molecular weight and stability against enzymatic
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degradation but does not significantly alter chemical reactivity compared to the unlabeled
congener.

Substance Identification

Parameter Technical Specification

Chemical Name Hexadecanoic-15,15,16,16,16-d5 acid
Synonyms Palmitic acid-d5; C16:0-d5

CAS Number 285979-77-3 (Specific for d5 isotopomer)
Molecular Formula C16H27Ds502

Molecular Weight 261.46 g/mol (approx. +5 Da shift vs. unlabeled)
Physical State White crystalline solid / Powder

Solubility Soluble in Ethanol, DMSO, DMF, Chloroform.

Insoluble in water.

Isotopic Stability Note

The deuterium atoms in this specific isotopomer are typically located on the terminal methyl
group (C15/C16 positions). These Carbon-Deuterium (C-D) bonds are non-exchangeable in
aqueous solution. However, the acidic proton on the carboxyl group (-COOH) will exchange
rapidly with protic solvents (like D20 or H20), but this does not affect the mass shift of the alkyl
chain used for quantification.

Part 2: Hazard Identification & Risk Assessment[1]

[2][3][4][5][6]

While Hexadecanoic-d5 acid is not classified as acutely toxic (e.g., Category 1), it presents
specific hazards that are exacerbated by the fine particulate nature of the dry powder.

GHS Classification (29 CFR 1910.1200)[2]

 Skin Irritation: Category 2 (H315)[1][2]

o Eye Irritation: Category 2A (H319)[1][2][3]
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory lIrritation - H335)
[2]

Expert Interpretation of Hazards[6]

o The "Keratin" Risk: While the SDS mandates gloves for safety, in lipidomics, the primary
reason for strict gloving (Nitrile, powder-free) is to prevent keratin and skin lipid
contamination of the sample. Human skin is rich in palmitic acid; touching the rim of a vial
containing the d5-standard can introduce unlabeled palmitic acid, destroying the quantitative
accuracy of the experiment.

« Inhalation Risk: The powder is light and electrostatic. Inhalation can cause respiratory tract
irritation. Engineering Control: Always weigh the dry powder inside a fume hood or a static-
controlled weighing station.

Part 3: Operational Handling & Storage Protocols

The integrity of a deuterated standard is defined by its isotopic purity (typically 299%
deuterated forms). Improper storage can lead to oxidation (rare for saturated fats but possible)
or hydrolysis if esterified derivatives are used.

Storage Engineering
e Temperature: Store at -20°C.

o Atmosphere: Hygroscopic. Store under an inert gas overlay (Argon or Nitrogen) to prevent
moisture accumulation which can alter weighing accuracy.

» Container: Use amber glass vials with Teflon-lined caps. Avoid plastic containers (e.g.,
polypropylene tubes) for long-term storage of stock solutions, as plasticizers (phthalates) can
leach into the solvent and interfere with MS signals.

Solubilization Workflow (The "Stock Solution" Protocol)

e Solvent Choice: Do not attempt to dissolve directly in water.

o Preferred: Ethanol (EtOH) or Methanol (MeOH) for MS applications.
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o Alternative: Dimethyl sulfoxide (DMSO) or Dimethyl formamide (DMF) for bio-assays (up
to ~20 mg/ml).

e Stock Preparation:

o

Equilibrate the vial to room temperature before opening (prevents condensation).

[e]

Dissolve to a high concentration (e.g., 1 mM or 1 mg/mL) in Ethanol.

Sonicate in a water bath at 35°C if dissolution is slow.

o

[¢]

Aliquot into glass inserts and store at -80°C to minimize freeze-thaw cycles.

Part 4: Application Context - Internal
Standardization Logic

In lipidomics, Hexadecanoic-d5 acid serves as a surrogate to correct for extraction efficiency
and ionization suppression.

The Self-Validating Protocol

To ensure the standard is working:

o Spike Before Extraction: Add the d5-standard to the biological sample before adding
extraction solvents (e.g., Bligh & Dyer method).

e Co-Elution Check: In LC-MS, the d5-palmitic acid should co-elute (or elute slightly earlier due
to the deuterium isotope effect) with endogenous palmitic acid.

e Mass Shift Verification: Monitor the [M-H]~ ion.
o Endogenous Palmitic Acid (C16:0): m/z ~255.2
o Palmitic Acid-d5: m/z ~260.2

o Note: Ensure your mass resolution is sufficient to distinguish these from other lipid
species.
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Part 5: Visualizations
Workflow Diagram: From Storage to MS Injection

This diagram outlines the critical control points where safety and data integrity intersect.

Weighing Step 3 Solubilization Step 4 Spike Sample p LC-MS Analysis

Storage (-20°C)
(Fume Hood + Nitrile Gloves) (Ethanol/DMSO) (Pre-Extraction) (m/z 260.2)

Argon Overlay

Equilibrate to RT
(Prevent Condensation)

Click to download full resolution via product page

Caption: Critical workflow for handling Hexadecanoic-d5 acid, emphasizing moisture control

and contamination prevention.

Logic Diagram: Internal Standard Mechanism

This diagram illustrates why d5-labeling provides robust quantification despite matrix effects.
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Caption: The mechanism of stable isotope dilution: d5-standard corrects for extraction loss and
ionization suppression.

Part 6: Emergency & Disposal[1]
First Aid Measures

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present.[4][5] Consult a physician (irritant).

» Skin Contact: Wash with soap and plenty of water. If skin irritation occurs, get medical
advice.

 Inhalation: Move person to fresh air.[4][5] If breathing is difficult, give oxygen.

Disposal Considerations

o Waste Stream: Do not dispose of in sink. This compound, while not highly toxic, is an organic
chemical.

e Protocol: Dissolve in a combustible solvent (e.g., acetone or alcohol) and burn in a chemical
incinerator equipped with an afterburner and scrubber.

o Cost Efficiency: Due to the high cost of deuterated isotopes, ensure stock solutions are fully
utilized or shared within the lab before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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